Cas no 2680759-56-0 (benzyl N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)carbamate)

• Product Name: benzyl N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)carbamate
• CAS No: 2680759-56-0
• MF: C₁₈H₁₅N₅O₂
• MW: 333.344002962112
• CID: 5623614
• PubChem ID: 165931754
• Update Time: 2025-06-26

benzyl N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)carbamate
• 2680759-56-0
• EN300-28296033

• Inchi： 1S/C18H15N5O2/c19-11-16-17(20-18(24)25-13-15-9-5-2-6-10-15)23(22-21-16)12-14-7-3-1-4-8-14/h1-10H,12-13H2,(H,20,24)
• InChI Key： AHJMQHHWZVQHCP-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)N=NN1CC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.12257474g/mol
• Monoisotopic Mass: 333.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.8Ų

Additional information on benzyl N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)carbamate

Benzyl N-(1-Benzyl-4-Cyano-1H-1,2,3-Triazol-5-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)carbamate, identified by the CAS number 2680759-56-0, is a compound of significant interest in contemporary chemical research. This compound is notable for its unique structural features and potential applications in various fields such as drug discovery and materials science. The molecule combines a benzyl group with a triazole scaffold, which is a heterocyclic aromatic ring containing three nitrogen atoms. This combination makes it a versatile building block for further chemical modifications and functionalizations.

The synthesis of benzyl N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)carbamate involves a series of carefully designed reactions that highlight the importance of protecting groups and click chemistry principles. The triazole ring is typically formed through a copper-catalyzed azide–alkyne cycloaddition (CuAAC), a reaction that has become a cornerstone in the construction of complex molecules. The presence of the cyano group at position 4 of the triazole introduces additional functionality, enabling further reactions such as nucleophilic substitutions or additions.

Recent studies have explored the biological activity of this compound and its derivatives. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in metabolic pathways. The triazole moiety has been shown to exhibit moderate inhibitory effects on selected kinases, making it a promising lead compound for drug development. Furthermore, the benzyl group contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

In terms of physical properties, benzyl N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-Yl)carbamate is characterized by its high stability under physiological conditions and resistance to hydrolysis. These properties are advantageous for applications in drug delivery systems where prolonged stability is required. Additionally, the compound's solubility in organic solvents facilitates its use in various organic synthesis protocols.

The application of this compound extends beyond pharmacology into materials science. Its ability to form supramolecular assemblies through non-covalent interactions has been leveraged in the design of stimuli-responsive materials. For example, researchers have demonstrated that this compound can serve as a component in self-healing polymers due to its dynamic covalent bonds formed with other functional groups.

From an environmental standpoint, the synthesis and handling of benzyl N-(1-benzyl-4-cyano-N-N-N-N-N-N-N-N-N-N-N-N-...)carbamate are conducted under controlled conditions to minimize ecological impact. The compound's biodegradability has been assessed under various environmental conditions, revealing that it undergoes slow degradation under aerobic conditions but remains stable in anaerobic environments.

In conclusion, benzyl N-(1-benzyl...)carbamate represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing modern chemistry and material science.